Cas no 2411291-25-1 (N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide)

N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethyl)but-2-ynamide is a specialized heterocyclic compound featuring a pyrrolopyrazine core linked to a butynamide moiety. This structure confers unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the alkyne group enables selective functionalization via click chemistry or cross-coupling reactions, while the fused bicyclic system offers rigidity for targeted molecular interactions. Its well-defined stereochemistry and purity make it suitable for high-precision applications in medicinal chemistry, particularly in kinase inhibitor development. The compound is supplied with rigorous analytical characterization (HPLC, NMR, MS) to ensure batch consistency for research-scale use.
N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide structure
2411291-25-1 structure
Product Name:N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide
CAS No:2411291-25-1
MF:C12H12N4O
MW:228.249881744385
CID:5360535
PubChem ID:146098290
Update Time:2025-10-30

N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethyl)but-2-ynamide
    • N-[2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethyl]but-2-ynamide
    • Z3952175091
    • N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide
    • Inchi: 1S/C12H12N4O/c1-2-3-10(17)13-5-4-9-8-16-12-11(9)14-6-7-15-12/h6-8H,4-5H2,1H3,(H,13,17)(H,15,16)
    • InChI Key: ZOIJEHZNIDUTTN-UHFFFAOYSA-N
    • SMILES: O=C(C#CC)NCCC1=CNC2C1=NC=CN=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 343
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.7

N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26585566-0.05g
N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethyl)but-2-ynamide
2411291-25-1 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethyl)but-2-ynamide

Introduction to N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethyl)but-2-ynamide (CAS No. 2411291-25-1)

N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide, identified by its CAS number 2411291-25-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential applications in pharmaceutical development, particularly in the design of novel therapeutic agents. The structural framework of this molecule incorporates a pyrrolopyrazine core, which is a heterocyclic system that has been extensively studied for its pharmacological properties.

The 5H-pyrrolo[2,3-b]pyrazin-7-yl moiety is a key feature of this compound, contributing to its unique chemical and biological characteristics. Pyrrolopyrazines are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The presence of this moiety in N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide suggests that the compound may exhibit potent binding interactions with specific proteins or enzymes, which could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The but-2-ynamide functional group in this compound adds another layer of complexity, potentially influencing its reactivity and biological activity. This group is often found in molecules that are designed to interact with biological targets in a specific manner, either through covalent or non-covalent interactions.

The synthesis of N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide represents a significant achievement in organic chemistry, showcasing the ability to construct complex heterocyclic systems with precise structural features. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the preparation of such complex molecules with increasing efficiency and scalability.

The potential applications of N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide extend beyond basic research. Given its structural features, this compound could serve as a lead molecule for the development of new drugs targeting various diseases. For instance, its ability to interact with biological targets might make it useful in the treatment of cancer by inhibiting key enzymes or proteins involved in tumor growth and progression.

In addition to its potential therapeutic applications, N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide may also find utility in other areas of research. For example, it could be used as a tool compound to study the structure-function relationships of target proteins or as a starting material for the synthesis of more complex derivatives with tailored properties.

The latest research findings indicate that molecules containing pyrrolopyazine cores are indeed promising candidates for drug development. Several studies have demonstrated the ability of these compounds to modulate biological pathways relevant to human diseases. For instance, some pyrrolopyazines have been shown to inhibit kinases involved in cancer signaling pathways, suggesting their potential as anticancer agents. Similarly, other derivatives have been found to exhibit anti-inflammatory properties by interacting with specific inflammatory mediators.

The development of N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide aligns with these findings and underscores the importance of heterocyclic compounds in modern drug discovery. The compound's unique structural features make it a versatile scaffold for further chemical modification and optimization. By leveraging advanced synthetic techniques and computational methods, researchers can explore new derivatives that may exhibit enhanced potency and selectivity.

The future prospects for N-(2-{5H-pyrrolo[2,3-b]pyrazin-7-ylethyl})but-2-ynamide are promising. As our understanding of biological systems continues to grow, so does the need for innovative molecular tools to study and treat disease. This compound represents an important step forward in the development of new therapeutic agents and highlights the ongoing contributions of chemical research to biomedical science.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.